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Compound of Interest

Compound Name: 2-Propylpyridine

Cat. No.: B1293518

Introduction

2-Propylpyridine, a heterocyclic amine with the chemical formula CsH11N, is a valuable
reagent in organic synthesis.[1][2][3] Structurally, it consists of a pyridine ring substituted at the
2-position with a propyl group.[1] This substitution pattern imparts specific steric and electronic
properties that make it a versatile tool for chemists. It serves as a ligand in transition metal
catalysis, a building block for more complex molecules, and a component in the design of
functional materials.[4] These application notes provide an overview of its key uses, supported
by quantitative data and detailed experimental protocols for researchers, scientists, and
professionals in drug development.

Physical and Chemical Properties

2-Propylpyridine is a colorless to slightly yellow liquid with a characteristic aromatic odor.[4][5]
Its physical and chemical properties are summarized in the table below. It is important to
handle this compound with appropriate safety precautions, as it is considered flammable and
an irritant to the eyes, respiratory system, and skin.[5][6]
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Property Value Reference(s)
CAS Number 622-39-9 [2][3]
Molecular Formula CsH11N [2]

Molecular Weight 121.18 g/mol [1]

Boiling Point 167-171 °C [4115]

Density ~0.912 g/cm3 [4]

Flash Point 56 °C (133 °F) [415]

N Slightly soluble in water;
Solubility ] [5]
soluble in alcohol.

Key Applications in Organic Synthesis

The utility of 2-propylpyridine and related 2-alkylpyridines in organic synthesis is multifaceted.
The alkyl group at the 2-position influences the steric and electronic environment of the
nitrogen atom, which is crucial for its function in various reaction types.[7]

Ligand in Transition Metal Catalysis

2-Alkylpyridines are a well-established class of ligands in transition metal-catalyzed reactions.
[7] The nitrogen atom acts as a Lewis base, coordinating to a metal center and modulating its
catalytic activity and selectivity.[8] The steric bulk of the 2-propyl group can influence the
coordination sphere of the metal, affecting substrate approach and potentially enhancing
selectivity compared to less hindered pyridines.[7]

Palladium-Catalyzed Cross-Coupling Reactions:

Pyridine derivatives are frequently employed as ligands in palladium-catalyzed reactions such
as the Suzuki-Miyaura and Heck couplings.[9] While specific data for 2-propylpyridine is not
always detailed, the general principles for 2-alkylpyridines apply. They can stabilize the
palladium catalyst, prevent the formation of palladium black, and influence the overall efficiency
of the catalytic cycle.[7][10] For instance, in phosphine-free Heck reactions, a 2-alkylpyridine
can be added to the reaction mixture to facilitate the catalytic process.[7] The electron-donating
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nature of the propyl group increases the electron density on the nitrogen, which in turn affects
the electronic properties of the palladium center.[7]

Table 1: Representative Data for Pd-Catalyzed Reactions with Pyridine Ligands Note: This
table includes data for various substituted pyridines to illustrate their general utility in catalysis,
as specific quantitative data for 2-propylpyridine is not always available in comparative

studies.
) Catalyst/Ligan .
Reaction Substrates Product Yield Reference(s)
d System
[PA(L)2Cl2] (L = _ )
o ) Aryl halide, >90% (in many
Suzuki-Miyaura 4-substituted ] ] [9]
o Arylboronic acid cases)
pyridine)
[Pd(L)2Cl2] or
Pd(L)4]2* (L = 4- Aryl halide, >90% (in man
Heck Coupling [P _)4] ( Y ( Y 9]
substituted Alkene cases)
pyridine)
) 2-Phenylpyridine,
C-H Acylation Pd(OAc)2 / TBHP 74% [11]

Toluene

Below is a generalized workflow for setting up a palladium-catalyzed cross-coupling reaction
where a 2-alkylpyridine could be employed as a ligand.
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Experimental Workflow: Pd-Catalyzed Cross-Coupling

Vessel Preparation

Add Pd(OAc)z, Base,
and Aryl Halide to vessel

i

Add 2-Alkylpyridine Ligand
(e.g., 2-Propylpyridine)

:

Degas mixture with
inert gas (Ar or N2)

Reaction Execution

Add Alkene/Boronic Acid
and Solvent via syringe

i

Heat reaction mixture
to desired temperature

i

Monitor reaction progress
(TLC, GC-MS)

Work-up and Purification

Cool and quench
the reaction

:

Extract with organic solvent,
wash, and dry

i

Purify product
(Chromatography/Distillation)
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C-H Activation with a Pyridine-Based Directing Group

Substrate with
PIP Directing Group (DG)

Coordination & C-H Activation

[5,5]-Bicyclic Palladacycle
Intermediate

Reductive Elimination

B-Functionalized Product

batalyst Turnover
I
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Logical Roles of 2-Propylpyridine in Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H11N/c1-2-5-8-6-3-4-7-9-8/h3-4,6-7H,2,5H2,1H3
https://wap.guidechem.com/dictionary/en/622-39-9.html
http://www.thegoodscentscompany.com/data/rw1180611.html
https://www.fishersci.co.uk/store/msds?partNumber=15239656&productDescription=5GR+2-n-Propylpyridine%2C+97%25&countryCode=GB&language=en
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_2_Alkylpyridine_Ligands_in_Catalysis.pdf
https://www.alfachemic.com/catalysts/products/pyridine-ligands.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9455277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9455277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3779523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3779523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11976531/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11976531/
https://www.benchchem.com/product/b1293518#use-of-2-propylpyridine-in-organic-synthesis
https://www.benchchem.com/product/b1293518#use-of-2-propylpyridine-in-organic-synthesis
https://www.benchchem.com/product/b1293518#use-of-2-propylpyridine-in-organic-synthesis
https://www.benchchem.com/product/b1293518#use-of-2-propylpyridine-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

